Cas no 889951-77-3 (5-(3-(Benzyloxy)phenyl)furan-2-carboxylic acid)

• Product Name: 5-(3-(Benzyloxy)phenyl)furan-2-carboxylic acid
• CAS No: 889951-77-3
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 1039718
• PubChem ID: 20099711
• Update Time: 2025-05-22

5-(3-(Benzyloxy)phenyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-(Benzyloxy)phenyl)furan-2-carboxylic acid
• 5-[3-(BENZYLOXY)PHENYL]-2-FUROIC ACID
• 5-[3-(phenylmethoxy)phenyl]-2-Furancarboxylic acid
• 889951-77-3
• DTXSID20602383
• 5-[3-(Benzyloxy)phenyl]furan-2-carboxylic acid
• 5-(3-phenylmethoxyphenyl)furan-2-carboxylic acid
• BB 0223017
• AKOS004117309
• 5-(3-(Benzyloxy)phenyl)furan-2-carboxylicacid
• DB-340514

• MDL： MFCD06802002
• Inchi： 1S/C18H14O4/c19-18(20)17-10-9-16(22-17)14-7-4-8-15(11-14)21-12-13-5-2-1-3-6-13/h1-11H,12H2,(H,19,20)
• InChI Key： YSBHNZBIKSCTFM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 294.08920892g/mol
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-(3-(Benzyloxy)phenyl)furan-2-carboxylic acid

Comprehensive Overview of 5-(3-(Benzyloxy)phenyl)furan-2-carboxylic acid (CAS No. 889951-77-3)

5-(3-(Benzyloxy)phenyl)furan-2-carboxylic acid (CAS No. 889951-77-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its furan-2-carboxylic acid core and benzyloxy substituent, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its unique structural properties, which make it a promising candidate for designing novel therapeutic agents.

The compound's chemical structure features a furan ring linked to a phenyl group via a carboxylic acid moiety, with a benzyloxy group at the meta position. This arrangement contributes to its bioactivity and solubility, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its role in modulating enzymatic activity and its potential as a building block for more complex molecules. The growing demand for high-purity intermediates in drug synthesis has further highlighted the importance of this compound.

In the context of current trends, 5-(3-(Benzyloxy)phenyl)furan-2-carboxylic acid aligns with the increasing focus on green chemistry and sustainable synthesis methods. Researchers are investigating eco-friendly approaches to produce this compound, reducing reliance on hazardous reagents. Additionally, its potential applications in cancer research and neurodegenerative diseases have sparked interest, as scientists explore its interactions with biological targets.

The compound's CAS number 889951-77-3 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Its molecular formula and weight are critical for analytical purposes, particularly in HPLC and mass spectrometry studies. As the pharmaceutical industry continues to evolve, the demand for well-characterized compounds like 5-(3-(Benzyloxy)phenyl)furan-2-carboxylic acid is expected to rise.

From a commercial perspective, suppliers of 889951-77-3 emphasize its high purity and stability, which are essential for reproducible research outcomes. The compound's storage conditions and handling protocols are also critical considerations, as they impact its longevity and performance in experiments. With advancements in automated synthesis and AI-driven drug discovery, the role of such intermediates is becoming increasingly pivotal.

In summary, 5-(3-(Benzyloxy)phenyl)furan-2-carboxylic acid (CAS No. 889951-77-3) represents a versatile and valuable compound in modern chemistry. Its applications span from medicinal chemistry to material science, driven by its unique structural features and bioactivity. As research progresses, this compound is likely to play a central role in the development of next-generation therapeutics and innovative materials.